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Compound of Interest

Compound Name: Noviflumuron

Cat. No.: B049560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

Noviflumuron, a benzoylphenyl urea chitin synthesis inhibitor. The information is intended to

support research, development, and application of this compound in various scientific contexts.

Physicochemical Properties of Noviflumuron
Noviflumuron, with the chemical name N-[[[3,5-dichloro-2-fluoro-4-(1,1,2,3,3,3-

hexafluoropropoxy)phenyl]amino]carbonyl]-2,6-difluorobenzamide, is an insect growth

regulator.[1][2] It functions by disrupting the synthesis of chitin, a crucial component of an

insect's exoskeleton, thereby preventing successful molting.[1][2][3][4] It is characterized as a

crystalline, odorless white solid with a high melting point and low vapor pressure.[1][3]
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Property Value Reference

Chemical Formula C₁₇H₇Cl₂F₉N₂O₃ [5]

Molecular Weight 529.1 g/mol [2][5]

CAS Registry Number 121451-02-3 [5][6]

Melting Point 156.2°C (range of 155-157°C) [6]

Density 1.88 g/cc at 20°C [6]

pH 6.31 at 23°C [6]

Octanol-Water Partition

Coefficient (log Kow)
4.94 [7]

Solubility Profile
Noviflumuron exhibits very low solubility in water, a characteristic that influences its

environmental fate and bioavailability.[1][3] Its solubility is significantly higher in various organic

solvents.

The solubility of Noviflumuron in water is minimal, which contributes to its low potential for

leaching in soil environments.[1]

Solvent Temperature pH Solubility Reference

Water 20°C 7
0.194 mg/L (1.94

x 10⁻⁴ g/L)
[6][8]

Noviflumuron is considerably more soluble in a range of organic solvents. The following table

summarizes its solubility in several common laboratory solvents at 20°C.
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Solvent Solubility (g/L) Reference

Acetone 425 [6][8]

Ethyl acetate 290 [6][8]

Methanol 48.9 [6][8]

Acetonitrile 44.9 [6]

1,2-Dichloromethane 20.7 [6]

Heptane 0.068 [6]

Stability Profile
Noviflumuron is moderately persistent in the environment and its stability is influenced by

factors such as pH, microbial activity, and light exposure.[1]

Hydrolysis is a key degradation pathway for Noviflumuron, particularly under alkaline

conditions.

pH Condition Stability Half-life Reference

Acidic to Neutral Stable Not specified [9]

Alkaline Degrades 19 days [9]

Under elevated temperatures (50°C), hydrolysis leads to the formation of major degradates,

including XDE-007 amide and XDE-007 DFBA.[9]

In soil, the primary route of dissipation for Noviflumuron is aerobic metabolism.[9] It is

considered immobile in soil due to its strong binding to soil particles and low water solubility.[1]

[9] This immobility, combined with its high octanol-water partition coefficient, means it is unlikely

to leach into groundwater.[9] The half-life of Noviflumuron in termites is significantly longer

than that of its predecessor, hexaflumuron, ranging from 29 to 91 days.[3]

Due to its primary application method in enclosed, tamper-resistant bait stations,

Noviflumuron is generally not exposed to sunlight, and therefore, photodegradation is not
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considered a significant dissipation pathway.[9]

Formulated as a solid bait, typically containing 0.5% active ingredient in a cellulose-based

matrix, Noviflumuron demonstrates high stability under normal storage and use conditions.[1]

Field studies have shown that the concentration of Noviflumuron in these baits remains stable

for up to five years, and the aged bait retains its toxicity to termites.[10][11]

Mode of Action: Chitin Synthesis Inhibition
Noviflumuron acts as an insect growth regulator by inhibiting chitin synthesis, a process vital

for the formation of the insect exoskeleton.[2][3] This disruption prevents successful molting,

leading to the death of immature insects.[2]
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Mechanism of Chitin Synthesis Inhibition by Noviflumuron

Noviflumuron Ingestion

Target Site Binding
(Chitin Synthase)

Inhibition of
Chitin Synthesis Enzyme 1 (CHS1)

Disruption of Chitin Deposition
in Cuticle

Inability to Successfully Molt

Lethality

General Workflow for Solubility Testing

Start

Prepare saturated solution:
Add excess Noviflumuron to solvent

Equilibrate at constant temperature
(e.g., 20°C) with agitation (shake-flask)

Separate solid and liquid phases
(Centrifugation/Filtration)

Quantify Noviflumuron concentration in the
saturated solvent using HPLC or LC-MS

Determine Solubility (e.g., mg/L)
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General Workflow for Hydrolytic Stability Testing

Start

Prepare sterile buffered solutions
(e.g., pH 4, 7, 9)

Spike solutions with known
concentration of Noviflumuron

Incubate samples in the dark at
a constant temperature (e.g., 25°C or 50°C)

Collect aliquots at predefined time intervals
(e.g., 0, 1, 3, 7, 14, 21, 30 days)

Analyze samples by HPLC or LC-MS to
quantify remaining Noviflumuron and identify degradates

Calculate degradation rate and half-life (t½)

Noviflumuron Stability

pH Level

 Hydrolysis

Aerobic Soil Metabolism

 Biodegradation

Bait Formulation

 Protection

Photodegradation
(Minimal Impact)

 Degradation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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